Cas no 1806011-61-9 (2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1806011-61-9
• MF: C₈H₇F₅N₂O₂
• MW: 258.145399332047
• CID: 4833530
• Update Time: 2025-06-14

2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F5N2O2/c9-6(10)3-1-5(17-8(11,12)13)7(16)15-4(3)2-14/h1,6H,2,14H2,(H,15,16)
• InChI Key： FXBIIUBRVUKTSY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1CN)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806011-61-9)

The compound 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806011-61-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoromethyl group and a trifluoromethoxy substituent, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its ability to modulate biological pathways, making it a valuable candidate for further study.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of fluorine atoms in 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine contributes to its lipophilicity, which is a critical factor in drug design. This compound is often discussed in the context of medicinal chemistry and agrochemical innovation, as it aligns with the growing trend of developing eco-friendly and efficient chemical solutions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine?" Synthetic chemists have explored various methodologies, including multi-step reactions involving halogenation, amination, and hydroxylation. The optimization of these processes is crucial for scaling up production while maintaining high purity and yield. Additionally, the compound's solubility and stability under different conditions are key considerations for industrial applications.

The pyridine core of this molecule is a common scaffold in many bioactive compounds, which explains its relevance in drug discovery. Recent studies have highlighted its potential as a building block for designing inhibitors targeting specific enzymes or receptors. For instance, its aminomethyl group can be further functionalized to enhance binding affinity, making it a versatile intermediate in synthetic chemistry. This adaptability has led to its inclusion in numerous patent applications and research publications.

From an environmental perspective, the trifluoromethoxy moiety in 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine has been linked to improved degradation profiles, reducing the risk of bioaccumulation. This aspect is particularly appealing to industries focused on green chemistry and sustainable development. As regulatory bodies impose stricter guidelines on chemical usage, compounds like this one are gaining traction for their balanced efficacy and environmental safety.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of fluorinated pyridines. Researchers are investigating how subtle modifications to the difluoromethyl or hydroxy groups can influence the compound's biological activity. Such insights are invaluable for tailoring molecules to specific applications, whether in pharmaceuticals or crop protection. The ability to fine-tune these properties underscores the importance of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine in modern chemistry.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806011-61-9) represents a fascinating intersection of chemical innovation and practical application. Its unique structural attributes and versatile reactivity make it a subject of ongoing research across multiple disciplines. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.